Cas no 73237-79-3 (Acetic acid, (5-oxo-2(5H)-furanylidene)-, (2E)-)

Acetic acid, (5-oxo-2(5H)-furanylidene)-, (2E)- structure

73237-79-3 structure

Product Name:Acetic acid, (5-oxo-2(5H)-furanylidene)-, (2E)-

CAS No:73237-79-3

MF:C₆H₄O₄

MW:140.09356212616

CID:542799

PubChem ID:5459914

Update Time:2025-04-19

Acetic acid, (5-oxo-2(5H)-furanylidene)-, (2E)- Chemical and Physical Properties

Names and Identifiers

- Acetic acid, (5-oxo-2(5H)-furanylidene)-, (2E)-
- 2-(5-Oxofuran-2(5H)-ylidene)acetic acid
- 3374-46-7
- (2E)-2-(5-oxofuran-2-ylidene)acetic acid
- C04431
- CHEBI:18371
- Acetic acid, (5-oxo-2(5H)-furanylidene)-
- 73237-79-3
- (2E)-2-(5-Oxo-2(5H)-furanylidene)acetic acid
- (5-Oxo-2(5H)-furanylidene)acetic acid
- DTXSID401256167
- cis-4-carboxymethylenebut-2-en-4-olide
- (2E)-(5-oxofuran-2(5H)-ylidene)acetic acid
- Q27103036
- (5-oxofuran-2(5H)-ylidene)acetic acid
- 4-carboxymethylenebut-2-en-4-olide
- CHEBI:11972
- Inchi： 1S/C6H4O4/c7-5(8)3-4-1-2-6(9)10-4/h1-3H,(H,7,8)/b4-3+
- InChI Key： AYFXPGXAZMFWNH-ONEGZZNKSA-N
- SMILES： O1C(C=C/C/1=C\C(=O)O)=O

Computed Properties

Exact Mass: 140.01095860g/mol
Monoisotopic Mass: 140.01095860g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 236
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 63.6Å²

Acetic acid, (5-oxo-2(5H)-furanylidene)-, (2E)- Related Literature

1. Fc microparticles can modulate the physical extent and magnitude of complement activity†

David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
2. Excellent electrochemical performance of LiFe0.4Mn0.6PO4 microspheres produced using a double carbon coating process†

Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
3. Fe3O4 nanosphere@microporous organic networks: enhanced anode performances in lithium ion batteries through carbonization†

Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
4. Evolution of shape, size, and areal density of a single plane of Si nanocrystals embedded in SiO2 matrix studied by atom probe tomography

Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
5. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932

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